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Compound of Interest

Compound Name:
2,6-Dimethyl-nicotinic acid methyl

ester

Cat. No.: B041495 Get Quote

Essential Safety and Handling Guide for 2,6-
Dimethyl-nicotinic acid methyl ester
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,6-Dimethyl-nicotinic acid methyl ester in a laboratory setting.

The information is intended for researchers, scientists, and professionals in drug development

to ensure safe handling and minimize exposure risks.

Chemical Identifier: 2,6-Dimethyl-nicotinic acid methyl ester is a derivative of nicotinic acid.

While a specific Safety Data Sheet (SDS) for this exact compound is not readily available, the

following guidance is based on the safety profiles of closely related compounds, such as

Nicotinic acid methyl ester and 2-Methylnicotinic acid.[1]

Primary Hazards: The main hazards associated with handling similar nicotinic acid derivatives

include:

Skin Irritation: Causes skin irritation.[1][2][3]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation if inhaled as dust or aerosol.[2][3][4][5]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent direct contact and inhalation.

Protection Type Specific Recommendations Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect

gloves prior to use.[6]

To prevent skin contact and

irritation.[1]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[6] A face shield may

be necessary for splash

hazards.

To protect eyes from serious

irritation.[1]

Skin and Body Protection Laboratory coat.[6][7]
To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1][7]

To prevent respiratory tract

irritation.[4][5]

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of the compound and the

safety of laboratory personnel.
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Procedure Step-by-Step Guidance

General Handling

Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing dust or aerosols.[5] Wash

hands thoroughly after handling.[1]

Storage

Keep container tightly closed in a dry, cool, and

well-ventilated place.[7] Store away from

incompatible materials such as strong oxidizing

agents.[8]

Engineering Controls

Work in a well-ventilated area. A chemical fume

hood is recommended, especially when

handling powders or generating aerosols.[1] An

eyewash station and safety shower should be

readily available.[8]

Emergency and First Aid Measures
Immediate and appropriate first aid is critical in case of exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.biosynth.com/Files/MSDS/FM/31/MSDS_FM31605_2000_EN.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-methyl-nicotinate-CASNO-93-60-4669G-EN.aspx
https://www.biosynth.com/Files/MSDS/FM/31/MSDS_FM31605_2000_EN.pdf
https://www.oxfordlabchem.com/msds/(N-06190)%20NICOTINIC%20ACID%2099.5%20(Niacin).pdf
https://www.fishersci.com/store/msds?partNumber=AC128295000&productDescription=NICOTINIC+ACID%2C+98%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.biosynth.com/Files/MSDS/FM/31/MSDS_FM31605_2000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC128295000&productDescription=NICOTINIC+ACID%2C+98%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[1]

Seek immediate medical attention.[1]

Skin Contact

Immediately wash skin with plenty of soap and

water for at least 15 minutes.[1] Remove

contaminated clothing and wash it before reuse.

[1] If skin irritation occurs, get medical advice.

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[9] If not breathing,

give artificial respiration.[9] Seek medical

attention if you feel unwell.[9]

Ingestion

Do NOT induce vomiting.[9] Rinse mouth with

water.[2] Seek medical attention if symptoms

occur.[9]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills of solid material, carefully sweep up the material to avoid creating

dust and place it in a suitable, labeled container for disposal.[8]

Decontaminate: Clean the spill area thoroughly with a suitable solvent or detergent and

water.

PPE: All personnel involved in the cleanup must wear appropriate PPE.
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Waste Disposal:

Chemical Waste: Dissolve or mix the material with a combustible solvent and burn in a

chemical incinerator equipped with an afterburner and scrubber.[1] All waste disposal must

be in accordance with local, state, and federal regulations.

Contaminated Materials: Any materials contaminated with the compound, such as gloves,

filter paper, and empty containers, should be treated as hazardous waste and disposed of

accordingly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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